Cas no 2137814-96-9 (2(1H)-Pyridinone, 3-ethyl-6-(trifluoromethyl)-)

• Product Name: 2(1H)-Pyridinone, 3-ethyl-6-(trifluoromethyl)-
• CAS No: 2137814-96-9
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 5263674
• Update Time: 2025-10-30

2(1H)-Pyridinone, 3-ethyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3-ethyl-6-(trifluoromethyl)-

• Inchi： 1S/C8H8F3NO/c1-2-5-3-4-6(8(9,10)11)12-7(5)13/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： DWFJHQMSSFUWOP-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C(F)(F)F)=CC=C1CC

Additional information on 2(1H)-Pyridinone, 3-ethyl-6-(trifluoromethyl)-

Compound 2137814-96-9: 2(1H)-Pyridinone, 3-Ethyl-6-(Trifluoromethyl)

The compound 2137814-96-9, also known as 2(1H)-pyridinone, 3-ethyl-6-(trifluoromethyl), is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridinones, which are derivatives of pyridine with a ketone group. The presence of the trifluoromethyl group at the 6-position and an ethyl group at the 3-position imparts unique electronic and steric properties to the molecule, making it a valuable component in modern chemical synthesis.

Recent studies have highlighted the importance of pyridinone derivatives in drug discovery and development. The trifluoromethyl group, being electron-withdrawing, enhances the stability and bioavailability of the compound. This makes it an attractive candidate for use in pharmaceuticals, particularly in the design of kinase inhibitors and other therapeutic agents. Researchers have also explored its potential in catalytic applications due to its ability to act as a Lewis acid, facilitating various organic transformations.

In terms of synthesis, the compound can be prepared through a variety of methods, including Friedländer-type condensations and other cyclocondensation reactions. The introduction of the trifluoromethyl group is typically achieved via electrophilic substitution or through the use of trifluoroacetylating agents. These methods ensure high yields and excellent control over the product's stereochemistry and regioselectivity.

The structural versatility of 2(1H)-pyridinone, 3-ethyl-6-(trifluoromethyl) has led to its application in materials science as well. It serves as a precursor for advanced polymers and high-performance materials due to its ability to form robust cross-linked networks. Additionally, its electronic properties make it suitable for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

From an environmental perspective, the compound's stability under various conditions has been extensively studied. Its resistance to hydrolysis and oxidation makes it a favorable choice for industrial applications where durability is paramount. Furthermore, its low toxicity profile has been confirmed through recent bioassays, ensuring its safe handling in laboratory and manufacturing settings.

In conclusion, compound 2137814-96-9, or 2(1H)-pyridinone, 3-ethyl-6-(trifluoromethyl), stands out as a versatile and innovative chemical entity with broad applicability across multiple disciplines. Its unique combination of electronic properties and structural flexibility continues to drive advancements in drug discovery, materials science, and industrial chemistry.